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An In-depth Technical Guide to the Olfactory Perception and Odor Threshold of Delta-
Damascone

Introduction
Delta-damascone, a member of the rose ketone family, is a potent fragrance and flavor

chemical renowned for its complex and powerful aroma.[1][2][3] Its unique scent profile makes

it a valuable ingredient in perfumery and food science, where it imparts rich, fruity-floral

characteristics.[1][4][5] This technical guide provides a comprehensive overview of the olfactory

perception of delta-damascone, its odor threshold, the experimental protocols for its

determination, and the underlying molecular mechanisms of its detection.

Olfactory Perception and Odor Profile
Delta-damascone possesses a highly diffusive and strong, multifaceted aroma.[1][5] Its scent

is primarily characterized as fruity and floral, with sweet undertones.[1] Specific olfactory notes

commonly attributed to delta-damascone include:

Fruity: Blackcurrant (cassis), plum, and apple.[1][2][4][5][6]

Floral: A distinct rosy character.[4][5]

Complex Nuances: Subtle warmth with tobacco-like and earthy aspects.[1][2][4][6]
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Compared to its isomers, delta-damascone is described as sweeter and more vibrant than

beta-damascone and fruitier with less of a rosy note than alpha-damascone.[2][4] Its

complexity allows it to blend well with aldehydic, floral, woody, herbal, and citrus notes, adding

depth and brightness to fragrance compositions.[1][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for delta-damascone.

Property Value Medium Reference

Odor Detection

Threshold
0.007 ng/L Air [7]

Odor Threshold 0.0011 µg/mL Not Specified [8][9]

CAS Number
57378-68-4, 71048-

82-3
N/A [1][5][6][7]

Molecular Formula C₁₃H₂₀O N/A [7]

Molecular Weight 192.3 g/mol N/A [7]

Flash Point 103 °C (217.4 °F) N/A [7][10]

Boiling Point 264 °C (507.2 °F) N/A [7]

Tenacity on Smelling

Strip
> 200 hours N/A [4]

Experimental Protocols
The determination of odor thresholds is a critical aspect of sensory science, relying on

standardized methodologies to ensure reproducibility and accuracy.[11][12]

Methodology: Forced-Choice Ascending Concentration
Series (ASTM E679)
A prevalent method for determining odor detection thresholds is the Forced-Choice Ascending

Concentration Series Method of Limits, as standardized by ASTM E679.[11][13]
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Panelist Selection: A panel of human assessors is selected. Panelists are typically screened

for olfactory sensitivity and trained in sniffing techniques and standardized responses to

minimize individual variability.[12][13]

Sample Preparation: A stock solution of delta-damascone is prepared in a suitable solvent

(e.g., ethanol) or adsorbed onto an inert medium. A series of dilutions is then created,

typically using a factor of two or three, with odor-free water or air as the diluent.[11] The

concentration range is designed to span from sub-threshold to easily detectable levels.[11]

Presentation: Panelists are presented with a set of three samples (a "triad"), where one

contains the diluted odorant and the other two are blanks (containing only the diluent). This is

known as a three-alternative forced-choice (3-AFC) paradigm.[14] The presentation is done

in an ascending order of concentration.

Evaluation: For each triad, the panelist is required to identify the odor-containing sample,

even if they are only guessing. The concentration at which a panelist correctly identifies the

odorant for a set number of consecutive presentations is recorded as their individual

threshold.

Data Analysis: The geometric mean of the individual thresholds from all panelists is

calculated to determine the group's odor detection threshold (ODT).[13] This is often defined

as the concentration at which 50% of the panel can detect the odor.[13]

Other Methodologies
Gas Chromatography-Olfactometry (GC-O): This technique separates volatile compounds in

a sample using gas chromatography. The effluent from the GC column is split, with one

portion going to a chemical detector (like a mass spectrometer) and the other to a sniffing

port where a trained assessor evaluates the odor of the eluting compounds. This method is

crucial for identifying specific odor-active compounds in complex mixtures.[8]

S-Curve Method (Logistic Regression): In this approach, panelists' responses (correct or

incorrect identifications) across a range of concentrations are plotted. A logistic regression

model is then fitted to the data to determine the concentration at which there is a 50%

probability of detection, providing a statistically robust threshold value.[8][14]
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Workflow for Odor Threshold Determination (ASTM E679).
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The perception of odorants like delta-damascone begins with a complex signal transduction

cascade in the olfactory sensory neurons (OSNs) of the nasal epithelium. This process is

mediated by Olfactory Receptors (ORs), which are the largest superfamily of G protein-coupled

receptors (GPCRs).[15][16][17]

The Olfactory Signaling Pathway
Receptor Binding: A molecule of delta-damascone binds to a specific Olfactory Receptor

(OR) on the cilia of an OSN.[15] Molecular docking studies suggest that delta-damascone
has a low binding energy, which correlates with its high potency, and that key amino acid

residues like TYR-262 and TYR-251 are important for this interaction.[8][9]

G Protein Activation: This binding event causes a conformational change in the OR,

activating an associated heterotrimeric G protein, specifically the olfactory-specific G-protein,

Gαolf.[15][18]

Second Messenger Production: The activated Gαolf subunit dissociates and binds to

adenylyl cyclase type III (ACIII), stimulating it to convert ATP into cyclic adenosine

monophosphate (cAMP).[15][18] cAMP acts as a second messenger, amplifying the initial

signal.

Ion Channel Opening: cAMP molecules bind to and open cyclic nucleotide-gated (CNG)

cation channels in the neuron's cell membrane.[15][18]

Depolarization: The opening of CNG channels allows an influx of positively charged ions,

primarily calcium (Ca²⁺) and sodium (Na⁺), into the cell. This influx depolarizes the OSN's

membrane potential.

Signal Propagation: The initial depolarization triggers the opening of voltage-gated sodium

channels, generating an action potential (a nerve impulse). This electrical signal travels

along the neuron's axon to the olfactory bulb in the brain for further processing, leading to

the perception of the odor.
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The G-Protein Coupled Olfactory Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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